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Compound of Interest

Compound Name: Cinnamyl anthranilate

Cat. No.: B1236720

The following guide provides essential safety and logistical information for the proper disposal
of cinnamyl anthranilate, ensuring compliance and safety in a laboratory setting. This
procedure is designed for researchers, scientists, and drug development professionals.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, it is critical to handle cinnamyl anthranilate with the
appropriate Personal Protective Equipment (PPE) in a well-ventilated area.

o Personal Protective Equipment (PPE): Wear chemical safety goggles, appropriate gloves,
and protective clothing to prevent skin exposure.[1] For operations where dust may be
generated, such as weighing the neat chemical, a NIOSH-approved respirator is
recommended.[2]

o Handling: Avoid creating dust.[3][4] Cinnamyl anthranilate is a brownish or reddish-yellow
powder that is probably combustible and sensitive to oxidation and hydrolysis.[2] When
heated to decomposition, it can emit toxic fumes of nitrogen oxides.[2]

o Storage: Keep the container tightly closed, protected from light, and under an inert
atmosphere in a refrigerated space.[2]

Chemical and Physical Properties

This table summarizes key quantitative data for cinnamyl anthranilate.
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Property Value Source(s)

Cream - Pale brown / Brownish
Appearance or reddish-yellow solid [1112][3]

crystalline powder

Melting Point 64 - 66 °C / 147.2 - 150.8 °F [11[31[4]
Boiling Point 322°C/611.6 °F [11[3]
Specific Gravity 1.18 at 15.5 °C (59.9 °F) [2]
Water Solubiliy Insoluble (< 1 mg/mL at 17.2°C 1]

/ 63°F)

) Data not available; considered
Flash Point _ [1](2][3]
probably combustible

Experimental Protocols
Small-Scale Spill Cleanup Protocol

In the event of a small spill, follow these steps immediately to ensure safety and proper
containment.

* Remove Ignition Sources: Immediately eliminate all sources of ignition from the area.[2]

o Dampen the Spill: Carefully dampen the solid spill material with 60-70% ethanol to prevent
dust from becoming airborne.[2]

o Transfer Material: Transfer the dampened material into a suitable, sealable container for
chemical waste.[2]

o Clean Spill Area: Use absorbent paper dampened with 60-70% ethanol to wipe up any
remaining residue.[2]

o Decontaminate Surfaces: Wash all contaminated surfaces with 60-70% ethanol, followed by
a thorough washing with soap and water.[2]
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» Seal Contaminated Materials: Place the used absorbent paper and any contaminated
clothing into a vapor-tight plastic bag for disposal as hazardous waste.[2]

e Area Ventilation: Do not re-enter the contaminated area until a safety officer has confirmed it
has been properly cleaned and is safe.[2]

Step-by-Step Disposal Procedures

The disposal of cinnamyl anthranilate is governed by federal, state, and local regulations.
Chemical waste generators are responsible for correctly classifying and disposing of their
waste.[1][4]

Step 1: Waste Classification

e Hazardous Waste Determination: As the generator, you must determine if the cinnamyl
anthranilate waste is classified as hazardous.[1][4] This process is regulated by the EPA
under the Resource Conservation and Recovery Act (RCRA) and corresponding state
agencies.[5][6] While cinnamyl anthranilate is not specifically listed on some federal
hazardous waste lists, it was banned from food by the FDA in 1985 due to its potential as a
carcinogen.[7][8] Therefore, it should be handled and disposed of with caution.

o Consult Regulations: Review local, regional, and national hazardous waste regulations to
ensure complete and accurate classification.[1][4] Waste codes should be assigned based
on the specific application or process that generated the waste.[4]

Step 2: Containment and Labeling

e For Unused or Waste Product: Place the waste cinnamyl anthranilate into a suitable,
sealable, and clearly labeled container.

o For Contaminated Materials: Items such as spill cleanup materials, contaminated PPE, and
empty containers should be collected in a separate, sealed container.[2]

o Labeling: All waste containers must be accurately labeled with their contents (e.g., "Waste
Cinnamyl Anthranilate") and the appropriate hazard warnings.

Step 3: Final Disposal
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o Prohibited Disposal Methods:Do not discharge cinnamyl anthranilate into drains or sewer
systems.[3][4] It should not be released into the environment.[3][4]

o Recommended Disposal Method: The primary recommended method for disposal is through
a licensed chemical destruction facility or by controlled incineration with flue gas scrubbing.

[9]

o Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS) office
or a licensed hazardous waste disposal contractor to arrange for the transportation and
disposal of the waste material.

Step 4: Contaminated Packaging

o Decontamination: Empty containers should be triple-rinsed with an appropriate solvent (such
as 60-70% ethanol).[2][9] Collect the rinsate for disposal as chemical waste.

» Disposal of Cleaned Packaging: Once decontaminated, the packaging can be offered for
recycling or reconditioning.[9] If recycling is not feasible, puncture the container to prevent
reuse and dispose of it in a sanitary landfill or as directed by your local regulations.[9]

Mandatory Visualization

The following diagram illustrates the logical workflow for the proper disposal of cinnamyl
anthranilate waste.
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Waste Identification and Segregation

Unused Product, Spill Residue, Contaminated PPE

l

Place in a suitable, sealed,
and accurately labeled waste container.

( Identify Cinnamyl Anthranilate Waste
( )

Regulatory |Assessment

Perform Hazardous Waste Determination
(per RCRA and local regulations)

Waste is Hazardous

Disposal Pathway

Arrange for disposal via a licensed Prohibited:

hazardous waste contractor. - Do NOT pour down the drain.
(e.g., controlled incineration) - Do NOT release into the environment.

Final |Steps

Maintain all disposal records

and documentation as required.

Click to download full resolution via product page

Caption: Workflow for the proper disposal of cinnamyl anthranilate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1236720?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

